![molecular formula C19H20Cl2N2O3 B2844347 4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one CAS No. 2034390-78-6](/img/structure/B2844347.png)
4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one
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Description
4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one, also known as JNJ-40411813, is a chemical compound that has gained attention for its potential therapeutic uses. This compound has been studied extensively in scientific research due to its unique properties and potential applications.
Scientific Research Applications
Synthesis and Chemical Properties
Research on compounds related to "4-((1-(3,4-dichlorobenzoyl)piperidin-4-yl)oxy)-1,6-dimethylpyridin-2(1H)-one" often focuses on the synthesis and characterization of derivatives with potential biological activities. For instance, the synthesis and spectral analysis of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides have been explored, revealing their synthesis through a series of steps from different organic acids to target compounds. These compounds were evaluated for their enzymatic inhibition capabilities, showcasing the importance of structural analysis in drug development (Khalid et al., 2016).
Crystal Structure and Bioactivity
The crystal structure and bioactivity of related compounds have been studied, providing insights into their potential as pharmaceutical agents. For example, the synthesis, crystal structure, and bioactivity of 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, a novel compound, was characterized and showed broad inhibitory activities towards fungi, demonstrating the potential of these compounds in medicinal chemistry (Xue Si-jia, 2011).
Conformational Studies
Conformational studies of similar compounds, like 3t,5t-Dimethyl-N-nitroso-2r,6c-diarylpiperidin-4-one oximes, have utilized NMR spectra to understand their stereochemistry, which is crucial for the development of more effective and specific pharmaceuticals (Muthukumaran et al., 2019).
Biological Evaluation
The exploration of biological activities, such as the role of orexin-1 receptor mechanisms on compulsive food consumption, provides an example of how these compounds can be used to understand and potentially treat complex behaviors and disorders. This specific study utilized selective antagonists to investigate binge eating in rats, highlighting the therapeutic potential of these compounds in eating disorders (Piccoli et al., 2012).
Antioxidant Potency and Antibacterial Study
The antioxidant potency and antibacterial study of derivatives, like 3,5-dimethyl-2,6-bis(2,4-dichlorophenyl) piperidin-4-one, have been investigated. These studies provide valuable information on the potential use of these compounds in treating oxidative stress-related diseases and bacterial infections (Dineshkumar & Parthiban, 2022).
properties
IUPAC Name |
4-[1-(3,4-dichlorobenzoyl)piperidin-4-yl]oxy-1,6-dimethylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20Cl2N2O3/c1-12-9-15(11-18(24)22(12)2)26-14-5-7-23(8-6-14)19(25)13-3-4-16(20)17(21)10-13/h3-4,9-11,14H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NYVYNDXXQZUXPA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=O)N1C)OC2CCN(CC2)C(=O)C3=CC(=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20Cl2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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